Cas no 1195945-67-5 ([5-chloro-2-(trifluoromethyl)phenyl]boronic acid)

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid structure
1195945-67-5 structure
Product Name:[5-chloro-2-(trifluoromethyl)phenyl]boronic acid
CAS No:1195945-67-5
MF:C7H5BClF3O2
MW:224.372611761093
MDL:MFCD08274471
CID:1038115
PubChem ID:46736817
Update Time:2025-04-20

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-Chloro-2-(trifluoromethyl)phenyl)boronic acid
    • 5-Chloro-2-(trifluoromethyl)phenylboronic acid
    • [5-chloro-2-(trifluoromethyl)phenyl]boronic acid
    • DB-358825
    • 5-Chloro-2-(trifluoromethyl)benzeneboronic acid
    • Boronic acid, B-[5-chloro-2-(trifluoromethyl)phenyl]-
    • A892536
    • 1195945-67-5
    • 5-chloro-2-trifluoromethylphenylboronic acid
    • F80140
    • MFCD08274471
    • (5-Chloro-2-(trifluoromethyl)phenyl)boronicacid
    • DTXSID60673890
    • AKOS015850379
    • BS-19987
    • EN300-3195072
    • MDL： MFCD08274471
    • Inchi： 1S/C7H5BClF3O2/c9-4-1-2-5(7(10,11)12)6(3-4)8(13)14/h1-3,13-14H
    • InChI Key： ILPIBSAMAZDGRC-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(F)(F)F)=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 224.00200
  • Monoisotopic Mass: 224.0023217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 1.03860

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Security Information

  • HazardClass：IRRITANT

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

[5-chloro-2-(trifluoromethyl)phenyl]boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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5-Chloro-2-(trifluoromethyl)phenylboronic acid
 1195945-67-5 98%
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 $686.80 2023-09-04
Alichem
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5-Chloro-2-(trifluoromethyl)phenylboronic acid
 1195945-67-5 98%
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Alichem
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 1195945-67-5 98%
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abcr
AB491601-1 g
5-Chloro-2-(trifluoromethyl)benzeneboronic acid; .
 1195945-67-5
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 €267.80 2023-04-20
abcr
AB491601-5 g
5-Chloro-2-(trifluoromethyl)benzeneboronic acid; .
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 €830.70 2023-04-20
Apollo Scientific
PC901639-250mg
5-Chloro-2-(trifluoromethyl)phenylboronic acid
 1195945-67-5 96%
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 £33.00 2025-02-22
Apollo Scientific
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5-Chloro-2-(trifluoromethyl)phenylboronic acid
 1195945-67-5 96%
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Matrix Scientific
035638-500mg
5-Chloro-2-(trifluoromethyl)phenylboronic acid, 95+%
 1195945-67-5 95+%
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 $170.00 2023-09-10
Matrix Scientific
035638-1g
5-Chloro-2-(trifluoromethyl)phenylboronic acid, 95+%
 1195945-67-5 95+%
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eNovation Chemicals LLC
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[5-chloro-2-(trifluoromethyl)phenyl]boronic acid
 1195945-67-5 95%
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